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Compound of Interest

Compound Name: Boc-Val-Pro-Arg-AMC

Cat. No.: B15557129

Get Quote

Technical Guide: Boc-Val-Pro-Arg-AMC
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the fluorogenic substrate Boc-
Val-Pro-Arg-AMC, designed for use in assays measuring the activity of trypsin-like serine

proteases.

Product Overview
Boc-Val-Pro-Arg-AMC (t-Butyloxycarbonyl-L-valyl-L-prolyl-L-arginine-7-amino-4-

methylcoumarin) is a sensitive and specific fluorogenic substrate for a variety of trypsin-like

serine proteases, most notably thrombin.[1][2][3] The substrate itself is non-fluorescent.

Enzymatic cleavage of the bond between arginine and the 7-amino-4-methylcoumarin (AMC)

group releases the highly fluorescent AMC moiety.[4] The rate of AMC release is directly

proportional to the enzyme's activity and can be monitored fluorometrically. This substrate is

also utilized in the rapid detection of methicillin-resistant Staphylococcus aureus (MRSA).[1][2]

[5][6]
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Property Value

Molecular Formula
C31H45N7O7 (free base)[7], C31H45N7O7 ·

HCl (hydrochloride salt)[5][6]

Molecular Weight
627.73 g/mol (free base)[7], 741.75 g/mol [1],

627.7 + 36.5 g/mol (HCl salt)[5][6]

Appearance White solid[1] or solid lyophilized powder[5][6]

Solubility
Soluble in DMSO[1][2], water (10 mg/ml), and

5% acetic acid[5][6]

Storage Conditions
Freeze at <-15°C[1][8] or -20°C.[5][6][9]

Minimize light exposure.[1][5]

Spectral Properties
Parameter Wavelength Range (nm)

Excitation Wavelength 341 - 380 nm[1][5][6][7][10]

Emission Wavelength 440 - 470 nm[1][5][6][7][8][9][10]

Enzymatic Activity and Kinetics
Boc-Val-Pro-Arg-AMC is a substrate for several serine proteases. The kinetic parameters for

its interaction with α-thrombin and the α-thrombin-staphylocoagulase complex have been well-

characterized.

Enzyme Specificity
This substrate is known to be cleaved by:

α-Thrombin[1][2][5][6]

Thrombin-staphylocoagulase complex[1][2][5][6]

Trypsin[3][7][10]

Kallikrein 5 and 8[5][6]
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Kex2 endoprotease[3][11]

Acrosin and spermosin[3][12]

Tryptase from rat mast cells[3][4]

Kinetic Parameters
Enzyme K_m (μM) k_cat (s⁻¹)

α-Thrombin 21 105 - 109

α-Thrombin-staphylocoagulase

complex
25 89

Table references:[1][2][3][4][5][6][11][12]

Experimental Protocols
The following are example protocols for the use of Boc-Val-Pro-Arg-AMC in enzymatic

assays. These should be adapted based on specific experimental requirements.

α-Thrombin Activity Assay
This protocol is designed for measuring α-thrombin activity in a microplate format.

A. Reagent Preparation

Boc-Val-Pro-Arg-AMC Stock Solution (5-10 mM): Dissolve the required mass of Boc-Val-
Pro-Arg-AMC in DMSO. For example, to prepare a 10 mM stock solution, add 135 µL of

DMSO to 1 mg of the substrate.[9] Store unused stock solution in single-use aliquots at

-20°C, protected from light and repeated freeze-thaw cycles.[9]

Assay Buffer: A common buffer is 25 mM HEPES, pH 7.4.[9]

2X Fluorescent α-Thrombin Substrate Assay Solution: Prepare this working solution fresh

and protect it from light.[9] An example preparation is as follows:

25 µL of 10 mM Substrate stock solution
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100 µL of 1 M DTT

400 µL of 100 mM EDTA

10 mL of 25 mM HEPES buffer (pH 7.4)[9]

B. Assay Procedure

Add equal volumes of α-thrombin standards or samples and the 2X fluorescent α-thrombin

substrate assay solution to the wells of a solid black microplate.[9]

Incubate the plate at room temperature for at least 1 hour.[9]

Measure the fluorescence intensity using a fluorescence microplate reader with excitation at

approximately 360 nm and emission at approximately 470 nm.[9]

Trypsin Activity Assay
This protocol provides a general guideline for measuring trypsin activity.

A. Reagent Preparation

Trypsin Enzyme Solution: Prepare a diluted solution of trypsin in 50 mM Tris-HCl buffer (pH

8.0).[7][10]

Substrate Solution (50 µM): Prepare a 50 µM solution of Boc-Val-Pro-Arg-AMC in the

appropriate buffer.[7][10]

Stopping Agent: Prepare a mixture of methyl alcohol, n-butyl alcohol, and distilled water in a

35:30:35 (v/v/v) ratio.[7][10]

B. Assay Procedure

In a reaction vessel, add 100 µL of the diluted trypsin enzyme solution to 800 µL of 50 mM

Tris-HCl buffer (pH 8.0).[7][10]

Initiate the reaction by adding 100 µL of the 50 µM substrate solution.[7][10]

Incubate the reaction mixture at 55°C for 10 minutes.[7][10]
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Stop the reaction by adding 1.5 mL of the stopping agent.[7][10]

Measure the fluorescence intensity using a spectrofluorometer with excitation at 380 nm and

emission at 450 nm.[7][10]

Diagrams
Enzymatic Cleavage Workflow
The following diagram illustrates the general workflow for detecting protease activity using Boc-
Val-Pro-Arg-AMC.
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Caption: Workflow of protease activity measurement.

Thrombin's Role in the Coagulation Cascade
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This diagram shows a simplified view of the common coagulation pathway where thrombin, the

target of this substrate, plays a crucial role.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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